N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamide

• Molecular Formula: C15H23N3O3S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamide
• InChI: InChI=1S/C15H23N3O3S/c1-13(15(19)17-11-9-16(2)10-12-17)18(22(3,20)21)14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key: RRGDQWWOIMSXPY-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCN(CC1)C)N(C2=CC=CC=C2)S(=O)(=O)C

Description

N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamide, also known as N-(4-methylpiperazin-1-yl)-2-(phenylsulfonyl)propanamide (MPSP), is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry.

Scientific Research Applications

MPSP has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that MPSP exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways in the body.

Mechanism of Action

The mechanism of action of MPSP involves the inhibition of several enzymes and signaling pathways, including cyclooxygenase-2 (COX-2), phosphodiesterase-4 (PDE4), and nuclear factor-kappa B (NF-κB). These enzymes and pathways are involved in the regulation of inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPSP include the inhibition of inflammation, cancer cell proliferation, and the modulation of neurotransmitter release. MPSP has been shown to decrease the production of inflammatory cytokines and reduce the growth of cancer cells in vitro and in vivo. Additionally, MPSP has been found to modulate the release of neurotransmitters such as dopamine and serotonin, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of MPSP for lab experiments is its high selectivity for specific enzymes and pathways, which allows for targeted inhibition without affecting other cellular processes. However, one limitation is that MPSP may not be effective in all types of cancer or inflammatory diseases, and further research is needed to determine its efficacy in different contexts.

Future Directions

For MPSP research include the development of more potent and selective analogs, the investigation of its potential use in combination with other drugs, and the exploration of its effects on other cellular processes beyond inflammation and cancer cell proliferation. Additionally, further studies are needed to determine the optimal dosage and administration routes for MPSP in different disease contexts.
In conclusion, N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamide[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamidephenylmethanesulfonamide[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamide[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-[1-(4-methylpiperazin-1-yl)-1-oxopropan-2-yl]-N-phenylmethanesulfonamidephenylmethanesulfonamidephenylmethanesulfonamide is a promising compound with potential applications in the treatment of various diseases. Its mechanism of action involves the inhibition of specific enzymes and signaling pathways, and its biochemical and physiological effects include the modulation of inflammation, cancer cell proliferation, and neurotransmitter release. While there are limitations to its use, further research is needed to fully understand its potential for therapeutic applications.

Synthesis Methods

The synthesis of MPSP involves the reaction of 4-methylpiperazine with 2-bromoacetophenone, followed by the reaction of the resulting intermediate with phenylmethanesulfonyl chloride. The final product is obtained after purification through column chromatography.